Cas no 2338845-31-9 (Parecoxib impurity 23)

• Product Name: Parecoxib impurity 23
• CAS No: 2338845-31-9
• MF: C₃₂H₂₄N₂O₄S
• MW: 532.608966827393
• CID: 4743207
• Update Time: 2022-07-27

Parecoxib impurity 23 Chemical and Physical Properties

Names and Identifiers

• Parecoxib Sodium EJF
• Parecoxib Impurity 001
• Parecoxib impurity 31/4,4'-(sulfonylbis(4,1-phenylene))bis(5-methyl-3-phenylisoxazole)
• Parecoxib Impurity 01
• Parecoxib impurity 23

• Inchi： 1S/C32H24N2O4S/c1-21-29(31(33-37-21)25-9-5-3-6-10-25)23-13-17-27(18-14-23)39(35,36)28-19-15-24(16-20-28)30-22(2)38-34-32(30)26-11-7-4-8-12-26/h3-20H,1-2H3
• InChI Key： AUIOWYYONOZNHZ-UHFFFAOYSA-N
• SMILES： CC1ON=C(C2C=CC=CC=2)C=1C1C=CC(S(C2C=CC(C3=C(ON=C3C3C=CC=CC=3)C)=CC=2)(=O)=O)=CC=1